1-(3,5-dimethoxybenzyl)-4-methylpiperazine

• IUPAC Name: 1-[(3,5-dimethoxyphenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C14H22N2O2/c1-15-4-6-16(7-5-15)11-12-8-13(17-2)10-14(9-12)18-3/h8-10H,4-7,11H2,1-3H3
• InChI Key: LUUQSXVZEMAWME-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C14H22N2O2
• Molecular Weight: 250.34 g/mol

Description

1-(3,5-dimethoxybenzyl)-4-methylpiperazine (DMBMPP) is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMBMPP is a piperazine derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(3,5-dimethoxybenzyl)-4-methylpiperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and serotonin. This compound has also been shown to inhibit the activity of pro-inflammatory cytokines, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. This compound has also been shown to improve cognitive function and memory in animal models of neurodegenerative disorders. Additionally, this compound has been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3,5-dimethoxybenzyl)-4-methylpiperazine is its potential therapeutic applications. It has been shown to have significant anti-inflammatory and analgesic effects, as well as potential neuroprotective effects. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(3,5-dimethoxybenzyl)-4-methylpiperazine. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Additionally, there is potential for the development of new analogs of this compound with improved solubility and bioavailability.

Synthesis Methods

The synthesis of 1-(3,5-dimethoxybenzyl)-4-methylpiperazine involves the reaction between 3,5-dimethoxybenzyl chloride and 4-methylpiperazine in the presence of a base. The reaction results in the formation of this compound as a white crystalline solid. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

1-(3,5-dimethoxybenzyl)-4-methylpiperazine has been studied extensively for its potential therapeutic applications. It has been shown to exhibit significant anti-inflammatory and analgesic effects in animal models. This compound has also been studied for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. It has been shown to have neuroprotective effects and can improve cognitive function in animal models.